Cas no 2819-41-2 (Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI))

• Product Name: Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI)
• CAS No: 2819-41-2
• MF: C₃₀H₃₀
• MW: 390.559208393097
• CID: 255827
• PubChem ID: 283514
• Update Time: 2025-04-19

Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1'',1'''-(1,6-hexanediylidene)tetrakis- (9CI)
• 1,1,6,6-Tetraphenylhexane
• Hexane, 1,1,6,6-tetraphenyl-
• NSC-138365
• (1,6,6-Triphenylhexyl)benzene #
• 1,1',1'',1'''-(Hexane-1,1,6,6-tetrayl)tetrabenzene
• Benzene, 1,1',1'',1'''-(1,6-hexanediylidene)tetrakis-
• DTXSID60950931
• 2819-41-2
• Benzene,1',1'',1'''-(1,6-hexanediylidene)tetrakis-
• 1,6,6-Tetraphenylhexane
• WUHPEKSUKIJIJF-UHFFFAOYSA-N
• Hexane,1,6,6-tetraphenyl-
• NSC138365

• Inchi： 1S/C30H30/c1-5-15-25(16-6-1)29(26-17-7-2-8-18-26)23-13-14-24-30(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-12,15-22,29-30H,13-14,23-24H2
• InChI Key： WUHPEKSUKIJIJF-UHFFFAOYSA-N
• SMILES： C(CC(C1C=CC=CC=1)C1C=CC=CC=1)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 390.2349
• Monoisotopic Mass: 390.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8530 (rough estimate)
• Boiling Point: 450.75°C (rough estimate)
• Refractive Index: 1.4690 (estimate)
• PSA: 0
• LogP: 8.21100